Cas no 2228269-60-9 (2-1-(pyrimidin-5-yl)cyclobutylacetic acid)

• Product Name: 2-1-(pyrimidin-5-yl)cyclobutylacetic acid
• CAS No: 2228269-60-9
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5962089
• PubChem ID: 165675672
• Update Time: 2025-06-20

2-1-(pyrimidin-5-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(pyrimidin-5-yl)cyclobutylacetic acid
• 2228269-60-9
• EN300-1751490
• 2-[1-(pyrimidin-5-yl)cyclobutyl]acetic acid

• Inchi： 1S/C10H12N2O2/c13-9(14)4-10(2-1-3-10)8-5-11-7-12-6-8/h5-7H,1-4H2,(H,13,14)
• InChI Key： JGDOPIUQIXKWTA-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CN=CN=C2)CCC1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-1-(pyrimidin-5-yl)cyclobutylacetic acid

Introduction to 2-1-(pyrimidin-5-yl)cyclobutylacetic acid (CAS No. 2228269-60-9)

2-1-(pyrimidin-5-yl)cyclobutylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2228269-60-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutyl moiety linked to a pyrimidine ring via an acetic acid side chain, has garnered attention due to its structural novelty and potential biological activities. The unique combination of structural elements in 2-1-(pyrimidin-5-yl)cyclobutylacetic acid positions it as a promising candidate for further investigation in drug discovery and therapeutic development.

The structural framework of 2-1-(pyrimidin-5-yl)cyclobutylacetic acid consists of a cyclobutane ring substituted at the 1-position with a pyrimidine group, which is further functionalized with an acetic acid moiety at the 2-position. This arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The pyrimidine ring, a common pharmacophore in many bioactive compounds, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. 2-1-(pyrimidin-5-yl)cyclobutylacetic acid has been studied for its potential pharmacological effects, particularly in the context of inhibiting key enzymes involved in cancer progression and inflammation. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases and other enzymes relevant to these pathological processes.

The synthesis of 2-1-(pyrimidin-5-yl)cyclobutylacetic acid involves multi-step organic transformations, including cyclization reactions to form the cyclobutane ring and functional group interconversions to introduce the pyrimidine and acetic acid moieties. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the key aspects of evaluating the potential of 2-1-(pyrimidin-5-yl)cyclobutylacetic acid is its interaction with biological targets. Computational modeling and molecular docking studies have been utilized to predict how this compound might bind to specific proteins or enzymes. These studies have provided insights into the binding mode and affinity, helping researchers to design analogs with improved potency and selectivity.

Furthermore, in vitro and in vivo studies have been conducted to assess the pharmacological properties of 2-1-(pyrimidin-5-yl)cyclobutylacetic acid. These experiments have focused on evaluating its cytotoxic effects on cancer cell lines, as well as its ability to modulate inflammatory responses. The results have been promising, suggesting that this compound may have therapeutic potential in treating certain types of cancer and inflammatory diseases.

The chemical stability of 2-1-(pyrimidin-5-yl)cyclobutylacetic acid is another critical factor that must be considered in its development as a pharmaceutical agent. Studies have been performed to assess its degradation under various conditions, including exposure to light, heat, and moisture. These studies have helped to identify optimal storage conditions and formulation strategies to ensure long-term stability.

As research in medicinal chemistry continues to advance, the development of novel compounds like 2-1-(pyrimidin-5-yl)cyclobutylacetic acid remains a priority. The unique structural features of this molecule make it an attractive candidate for further exploration, particularly in the context of targeted therapy for complex diseases. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to fully realize its potential as a therapeutic agent.

In conclusion, 2-1-(pyrimidin-5-yl)cyclobutylacetic acid (CAS No. 2228269-60-9) represents a significant advancement in pharmaceutical chemistry. Its structural complexity and potential biological activities make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and delivery of new treatments.